Cas no 443955-61-1 (4-Oxo-2,3,4,5-tetrahydrobenzob1,4thiazepine-7-sulfonyl chloride)
4-Oxo-2,3,4,5-tetrahydrobenzob1,4thiazepine-7-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxo-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepine-7-sulfonyl chloride
- 4-OXO-2,3,4,5-TETRAHYDRO-1,5-BENZOTHIAZEPINE-7-SULFONYL CHLORIDE
- 4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepine-7-sulfonyl chloride(SALTDATA: FREE)
- 4-oxo-3,5-dihydro-2H-1,5-benzothiazepine-7-sulfonyl chloride
- SCHEMBL5255291
- MFCD13176389
- BBL032301
- STL373501
- VS-11145
- G28267
- EN300-7457043
- 4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepine-7-sulfonylchloride
- 4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepine-7-sulfonyl chloride, AldrichCPR
- AKOS015935205
- 4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepine-7-sulfonylchloride
- 443955-61-1
- DB-185098
- 4-Oxo-2,3,4,5-tetrahydrobenzob1,4thiazepine-7-sulfonyl chloride
-
- MDL: MFCD13176389
- Inchi: 1S/C9H8ClNO3S2/c10-16(13,14)6-1-2-8-7(5-6)11-9(12)3-4-15-8/h1-2,5H,3-4H2,(H,11,12)
- InChI Key: OGMMNAJRZGGJAT-UHFFFAOYSA-N
- SMILES: ClS(C1C=CC2=C(C=1)NC(CCS2)=O)(=O)=O
Computed Properties
- Exact Mass: 276.9634132g/mol
- Monoisotopic Mass: 276.9634132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 96.9Ų
4-Oxo-2,3,4,5-tetrahydrobenzob1,4thiazepine-7-sulfonyl chloride Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
4-Oxo-2,3,4,5-tetrahydrobenzob1,4thiazepine-7-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM520410-1g |
4-Oxo-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepine-7-sulfonyl chloride |
443955-61-1 | 95% | 1g |
$393 | 2022-06-11 | |
| TRC | E590813-50mg |
4-Oxo-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepine-7-sulfonyl chloride |
443955-61-1 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E590813-100mg |
4-Oxo-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepine-7-sulfonyl chloride |
443955-61-1 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E590813-500mg |
4-Oxo-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepine-7-sulfonyl chloride |
443955-61-1 | 500mg |
$ 365.00 | 2022-06-05 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | CBR01768-1G |
4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepine-7-sulfonyl chloride |
443955-61-1 | 1g |
¥5233.08 | 2023-11-10 | ||
| abcr | AB294426-250 mg |
4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepine-7-sulfonyl chloride; 95% |
443955-61-1 | 250 mg |
€270.60 | 2023-07-20 | ||
| abcr | AB294426-1 g |
4-Oxo-2,3,4,5-tetrahydro-1,5-benzothiazepine-7-sulfonyl chloride; 95% |
443955-61-1 | 1 g |
€473.60 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y1238425-1g |
4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepine-7-sulfonyl chloride |
443955-61-1 | 95% | 1g |
$400 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1238425-5g |
4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepine-7-sulfonyl chloride |
443955-61-1 | 95% | 5g |
$1310 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1238425-10g |
4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepine-7-sulfonyl chloride |
443955-61-1 | 95% | 10g |
$2535 | 2024-06-06 |
4-Oxo-2,3,4,5-tetrahydrobenzob1,4thiazepine-7-sulfonyl chloride Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 4-Oxo-2,3,4,5-tetrahydrobenzob1,4thiazepine-7-sulfonyl chloride
4-Oxo-2,3,4,5-Tetrahydrobenzob1,4Thiazepine-7-Sulfonyl Chloride: A Comprehensive Overview
The compound with CAS No. 443955-61-1, known as 4-Oxo-2,3,4,5-tetrahydrobenzob1,4thiazepine-7-sulfonyl chloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development and material science. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its importance in contemporary research.
4-Oxo-2,3,4,5-tetrahydrobenzob1,4thiazepine is a bicyclic structure that combines a benzene ring with a thiazepine moiety. The presence of the sulfonyl chloride group at the 7-position introduces reactivity and functional versatility to the molecule. This feature makes it an attractive substrate for various chemical transformations and bioconjugation reactions. The compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing insights into its conformational flexibility and electronic properties.
Recent studies have focused on the synthesis of 4-Oxo-2,3,4,5-tetrahydrobenzob1,4thiazepine-7-sulfonyl chloride through optimized routes that enhance yield and purity. Researchers have employed both traditional organic synthesis techniques and modern catalytic methods to achieve this. For instance, the use of palladium-catalyzed coupling reactions has been reported to facilitate the construction of the thiazepine ring system with high efficiency. These advancements not only improve the scalability of the synthesis but also pave the way for large-scale production if required.
The biological activity of 4-Oxo-2,3,4,5-tetrahydrobenzob1,4thiazepine-7-sulfonyl chloride has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potential anti-inflammatory and antioxidant properties due to its ability to modulate key cellular pathways. Additionally, its sulfonyl chloride group enables it to act as a reactive intermediate in bioconjugation reactions, making it a valuable tool in drug delivery systems and targeted therapy development.
In terms of applications, sulfonyl chloride derivatives like this compound are widely used in the pharmaceutical industry as intermediates for synthesizing sulfonamides and other bioactive molecules. The integration of such moieties into drug candidates can significantly influence their pharmacokinetic profiles and therapeutic efficacy. Furthermore, recent research has explored the use of this compound in materials science for developing advanced polymers and coatings with enhanced chemical resistance.
The environmental impact of CAS No. 443955-61-1 has also been considered in light of increasing regulatory scrutiny on chemical substances. Studies have demonstrated that proper handling and disposal protocols can mitigate potential risks associated with its use. This aligns with global efforts to promote sustainable chemistry practices and reduce ecological footprints.
In conclusion, 4-Oxo-2,3,4,5-tetrahydrobenzob1,4thiazepine-7-sulfonyl chloride (CAS No. 443955-61-1) stands out as a versatile chemical entity with promising applications across multiple disciplines. Its unique structure combined with recent advancements in synthesis and biological evaluation underscores its significance in modern chemical research. As ongoing studies continue to unravel its full potential, this compound is poised to play a pivotal role in driving innovation in both academic and industrial settings.
443955-61-1 (4-Oxo-2,3,4,5-tetrahydrobenzob1,4thiazepine-7-sulfonyl chloride) Related Products
- 63413-58-1(Benzenesulfonyl chloride, (acetylamino)-)
- 898808-65-6(1,5-Benzothiazepine-7-sulfonyl chloride,2,3,4,5-tetrahydro-2-methyl-4-oxo-)
- 898808-66-7(1,5-Benzothiazepine-7-sulfonyl chloride,2,3,4,5-tetrahydro-3-methyl-4-oxo-)
- 71905-93-6(Benzenesulfonyl chloride, 2-(acetylamino)-)
- 2138343-90-3(1,5-Benzothiazepin-4(5H)-one, 2,3-dihydro-7-(methylsulfonyl)-)
- 443955-56-4(3-oxo-3,4-dihydro-2H-1,4-benzothiazine-6-sulfonyl chloride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)